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Compound of Interest

Compound Name: 3-Trimethylsilyl-2-oxazolidinone

Cat. No.: B1345607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Trimethylsilyl-2-oxazolidinone
(TMSO), a versatile silylating agent in organic synthesis. The document details its

physicochemical properties, experimental protocols for its application in protecting functional

groups, and insights into the broader role of the oxazolidinone core in medicinal chemistry.

Core Compound Data
3-Trimethylsilyl-2-oxazolidinone is a valuable reagent for the introduction of a trimethylsilyl

(TMS) protecting group. Its properties are summarized below.
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Property Value

Molecular Weight 159.26 g/mol [1][2][3][4]

Molecular Formula C6H13NO2Si[1][2][3][4]

CAS Number 43112-38-5[1][2][3]

Appearance
Colorless to light yellow or dark yellow/green

liquid[2]

Density 1.046 g/mL at 20 °C[2]

Boiling Point 99-100 °C at 6 mmHg[2]

Refractive Index 1.455[2]

Solubility Hydrolyzes with water[5]

Experimental Protocols
3-Trimethylsilyl-2-oxazolidinone is primarily utilized as a silylating agent for the protection of

carboxylic acids, alcohols, and amines. The following protocols are based on established

methodologies.

Protection of Carboxylic Acids (Esterification)
This protocol describes the conversion of a carboxylic acid to its corresponding trimethylsilyl

ester using TMSO.

General Procedure (Uncatalyzed):

Dissolve the carboxylic acid (100 mmol) in tetrachloromethane (50 ml).

Add 3-Trimethylsilyl-2-oxazolidinone (16 ml, 105 mmol).

Heat the mixture to reflux for 15–20 minutes.

Cool the reaction mixture to 0–5°C.

Filter off the precipitated 2-oxazolidinone under anhydrous conditions.
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Evaporate the solvent from the filtrate.

Distill the crude product to obtain the pure trimethylsilyl ester.[1]

Catalyzed Procedure: For a faster reaction, especially with less acidic carboxylic acids, a

catalytic amount of triflic acid can be added.

Combine the carboxylic acid (20 mmol) and 3-Trimethylsilyl-2-oxazolidinone (3.1 mL, 20

mmol).

Add a catalytic amount of triflic acid (e.g., 0.05 mL).

Stir the mixture at 0°C for approximately 3 minutes.

The trimethylsilyl ester can be isolated by direct distillation from the reaction mixture.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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